Cas no 53629-66-6 (2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide
• CAS No: 53629-66-6
• CID: 4654742
• PubChem ID: 6411017
• Update Time: 2025-06-11

2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide

Comprehensive Overview of 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide (CAS No. 53629-66-6)

2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide, with the CAS number 53629-66-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of hydroxyimino acetamides, which are known for their versatile applications in medicinal chemistry and drug development. The presence of both hydroxyimino and methoxyphenyl functional groups contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for 53629-66-6 has increased due to its potential role in the synthesis of bioactive molecules. Researchers are particularly interested in its N-hydroxyimino moiety, which is often associated with antioxidant and anti-inflammatory properties. This aligns with the growing trend in the pharmaceutical industry to develop compounds that target oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The 4-methoxyphenyl group further enhances its lipophilicity, improving its bioavailability and membrane permeability—a critical factor in drug design.

The compound's CAS no 53629-66-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in current research. One of the most common queries revolves around its synthetic pathways and purity standards, as these factors directly impact its applicability in high-value research. Additionally, the rise of AI-driven drug discovery has spurred interest in 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide, as computational models increasingly predict its utility in designing next-generation therapeutics. This intersection of traditional chemistry and modern technology highlights its enduring significance.

From a structural perspective, 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide exhibits a balanced combination of reactivity and stability. The hydroxyimino group can participate in hydrogen bonding, while the methoxyphenyl ring contributes to π-π stacking interactions—both of which are crucial for molecular recognition in biological systems. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its CAS 53629-66-6 identifier ensures precise tracking in regulatory and safety documentation, a priority for laboratories adhering to Good Laboratory Practices (GLP).

Environmental and sustainability concerns have also influenced the discourse around 53629-66-6. With the pharmaceutical industry under pressure to adopt greener practices, researchers are exploring eco-friendly synthesis routes for this compound. Questions like "How to reduce waste in the production of 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide?" or "Are there biodegradable derivatives of CAS no 53629-66-6?" are gaining traction in scientific forums. This reflects a broader shift toward sustainable chemistry, where even niche compounds like 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide are scrutinized for their environmental footprint.

In conclusion, 2-(N-hydroxyimino)-N-(4-methoxyphenyl)acetamide (CAS 53629-66-6) represents a compelling case study in the intersection of chemistry, biology, and technology. Its structural features, coupled with its potential applications in drug discovery and sustainable synthesis, ensure its continued relevance in scientific research. As the field evolves, this compound is likely to remain a focal point for innovation, answering both longstanding questions and emerging challenges in the life sciences.